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Compound of Interest

Compound Name: Pki-402

Cat. No.: B612131 Get Quote

Application Notes and Protocols for Pki-402
For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide detailed information on the solubility of Pki-402, a potent dual

inhibitor of phosphoinositide 3-kinase (PI3K) and mammalian target of rapamycin (mTOR). This

document includes a comprehensive summary of solubility data in various solvents, detailed

protocols for the preparation of stock solutions, and its application in common in vitro and in

vivo experimental models. Furthermore, visual diagrams of the relevant signaling pathway and

experimental workflows are provided to facilitate clear understanding and experimental setup.

Solubility of Pki-402
Pki-402 is a hydrophobic compound with limited solubility in aqueous solutions. Dimethyl

sulfoxide (DMSO) is the most common solvent for preparing concentrated stock solutions for in

vitro use. It is crucial to use fresh, anhydrous DMSO, as the solvent is hygroscopic and

absorbed moisture can significantly decrease the solubility of Pki-402[1][2]. For in vivo

applications, a specific formulation involving co-solvents is required.

Quantitative Solubility Data
The solubility of Pki-402 in various solvents is summarized in the table below. Please note that

solubility can vary slightly between batches.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes Source(s)

DMSO 0.5 mg/mL 0.87 mM

Standard

solubility at

25°C.

[2][3]

5 mg/mL 8.76 mM
Requires

sonication.
[1]

10 mg/mL 17.52 mM

Requires

warming to 50°C

and sonication.

[2]

≥ 14.28 mg/mL ≥ 25.0 mM - [4][5]

Water Insoluble - (< 0.1 mg/mL) [1][3]

Ethanol Insoluble - - [3][4]

In Vivo

Formulation
1.43 mg/mL 2.51 mM

Suspended

solution in 50%

PEG300 / 50%

saline. Requires

sonication.

[6]

Mechanism of Action and Signaling Pathway
Pki-402 is a reversible, ATP-competitive inhibitor that targets the kinase domain of all class I

PI3K isoforms (α, β, γ, δ) and mTOR[1][7]. The PI3K/Akt/mTOR signaling cascade is a critical

pathway that regulates cell proliferation, growth, survival, and motility.[8][9][10][11]. In many

cancers, this pathway is hyperactivated due to mutations in genes like PIK3CA or loss of the

tumor suppressor PTEN[8][12]. By simultaneously inhibiting both PI3K and mTOR, Pki-402
effectively blocks downstream signaling, leading to reduced phosphorylation of key effectors

like Akt and S6 ribosomal protein, which in turn induces cell growth arrest and apoptosis[1][4].
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b612131?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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